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Compound of Interest

Compound Name: trans-Phenothrin

Cat. No.: B1675335 Get Quote

This technical guide provides a comprehensive overview of trans-Phenothrin, a synthetic

pyrethroid insecticide. It is intended for researchers, scientists, and drug development

professionals, offering detailed information on its physicochemical properties, toxicological

profile, environmental fate, and mechanism of action.

Physicochemical Properties
trans-Phenothrin, also known as d-phenothrin, is a photolabile synthetic pyrethroid.[1] It is

characterized by its potent insecticidal activity against a broad spectrum of flying and crawling

insects.[1]
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Property Value Reference

CAS Number 26046-85-5 [2]

Molecular Formula C₂₃H₂₆O₃ [3]

Molecular Weight 350.45 g/mol [3]

Appearance
Yellow to brown transparent

viscous liquid
[1]

Solubility
Soluble in common organic

solvents; Negligible in water
[1]

Stability

Sensitive to alkalis and strong

acids; Degraded by exposure

to light

[1]

Toxicological Profile
trans-Phenothrin exhibits low mammalian toxicity, a characteristic feature of pyrethroid

insecticides.[1] Its toxicological profile has been evaluated through various studies,

summarized below.
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Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD₅₀)
Rat Oral > 5000 mg/kg bw [4]

Acute Dermal

Toxicity (LD₅₀)
Rat Dermal > 2000 mg/kg bw [4]

Acute Inhalation

Toxicity (LC₅₀)
Rat Inhalation > 5.3 mg/L [4]

Skin Irritation Rabbit Dermal Non-irritating [4]

Eye Irritation Rabbit Ocular Non-irritating [4]

Skin

Sensitization
Guinea Pig Dermal Non-sensitizing [4]

Carcinogenicity - -
Non-

carcinogenic
[4]

Mutagenicity - - Non-mutagenic [4]

Reproductive

Toxicity
- -

Non-toxic to

reproduction
[4]

Experimental Protocols
Detailed experimental protocols for the toxicological and environmental fate studies cited are

based on internationally recognized guidelines, such as those from the Organisation for

Economic Co-operation and Development (OECD). While specific study reports for trans-
Phenothrin were not publicly available, the following represents the standard methodologies

employed for such assessments.

Acute Oral Toxicity (LD₅₀) - OECD 423
This protocol is a stepwise procedure with the use of a minimum number of animals.

Test Animals: Healthy, young adult rats of a single sex (typically females, as they are often

slightly more sensitive) are used.[5][6]
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Housing and Fasting: Animals are caged individually and fasted (food, but not water) for at

least 16 hours prior to administration of the test substance.[5][6]

Dose Administration: The test substance, typically dissolved or suspended in a suitable

vehicle like corn oil, is administered by oral gavage.[6][7] A starting dose of 2000 mg/kg body

weight is often used in a limit test.[5]

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[5][6] Observations are made frequently on the day of

dosing and at least once daily thereafter.[5]

Pathology: At the end of the observation period, all animals are subjected to a gross

necropsy.[6]

Aquatic Toxicity to Daphnia magna - OECD 202
This test assesses the acute immobilization of Daphnia magna.

Test Organisms: Young daphnids (less than 24 hours old) are used.[8]

Test Conditions: The test is conducted under static conditions for 48 hours.[1][8] Test vessels

are filled with a dilution water of known quality, and a geometric series of at least five

concentrations of the test substance is prepared.[1]

Exposure: A set number of daphnids (e.g., 10) are placed in each test vessel for each

concentration and a control. Two replicates are typically used for each level.[9]

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.[1][8]

Immobilization is defined as the lack of movement even after gentle agitation.[1] Water

quality parameters such as pH and dissolved oxygen are also monitored.[1]

Endpoint Calculation: The EC₅₀ (the concentration that causes immobilization in 50% of the

daphnids) is determined at 24 and 48 hours.[8]

Environmental Fate
trans-Phenothrin is known to be photolabile and readily degrades in the environment, which

limits its persistence.[1]
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Endpoint Condition Half-life (t½) Reference

Soil Metabolism Aerobic - -

Photodegradation on

Soil
- - -

Aerobic Soil Metabolism - OECD 307
This study evaluates the rate and route of degradation in soil under aerobic conditions.

Test System: A representative soil type is chosen, and its characteristics (pH, organic carbon

content, etc.) are documented.[10] The soil is typically sieved and pre-incubated to stabilize

microbial activity.[11]

Test Substance Application: The test substance, often radiolabeled for ease of tracking, is

applied to the soil at a rate reflecting its intended use.[10]

Incubation: The treated soil is incubated in the dark at a controlled temperature and moisture

content.[11] Aerobic conditions are maintained by ensuring adequate air exchange.

Sampling and Analysis: Soil samples are taken at various time intervals and analyzed for the

parent compound and its degradation products.[11]

Data Analysis: The rate of degradation (DT₅₀ and DT₉₀ - the time for 50% and 90%

dissipation, respectively) and the degradation pathway are determined.[10]

Photodegradation on Soil - OECD Guideline
This study assesses the degradation of a substance on the soil surface when exposed to light.

Soil Preparation: A thin layer of a chosen soil type is applied to plates.[12]

Application: The test substance is applied uniformly to the soil surface.[12]

Irradiation: The plates are exposed to a light source that simulates natural sunlight.[12] Dark

controls are maintained to differentiate between photodegradation and other degradation

processes.[13]
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Sampling and Analysis: Soil samples are collected at different time points and analyzed for

the parent compound and its photoproducts.[12]

Endpoint Determination: The half-life of photodegradation is calculated.[13]

Mechanism of Action
The primary target of trans-Phenothrin, like other pyrethroid insecticides, is the voltage-gated

sodium channel in the nervous system of insects.[2]

Signaling Pathway
trans-Phenothrin binds to the open state of the voltage-gated sodium channels, preventing

their closure.[14] This leads to a prolonged influx of sodium ions, resulting in repetitive nerve

firing, paralysis, and ultimately the death of the insect.[2]
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Caption: Mechanism of action of trans-Phenothrin on insect voltage-gated sodium channels.
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Experimental Workflow: Electrophysiology
The effect of trans-Phenothrin on sodium channels is typically studied using

electrophysiological techniques like the two-electrode voltage clamp (TEVC) on Xenopus

oocytes expressing the target sodium channel.[15]
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Caption: A typical experimental workflow for Two-Electrode Voltage Clamp (TEVC) studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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